Cas no 13373-29-0 ((E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester)

(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester is a versatile intermediate in organic synthesis, particularly valued for its role as a Michael acceptor in conjugate addition reactions. Its α,β-unsaturated ester structure, combined with electron-withdrawing cyano and hydroxy-methoxy-substituted phenyl groups, enhances reactivity in nucleophilic and cyclization processes. This compound exhibits potential utility in pharmaceutical and fine chemical synthesis, serving as a precursor for heterocyclic frameworks or functionalized acrylates. Its ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. The phenolic hydroxyl group further allows for selective derivatization, broadening its applicability in targeted molecular design.

(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester structure

13373-29-0 structure

Product Name:(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester

CAS No:13373-29-0

MF:C₁₃H₁₃NO₄

MW:247.246623754501

MDL:MFCD00136330

CID:899755

Update Time:2025-06-07

(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- Ethyl (e)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
- (E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester
- 2-Cyan-3-(4-hydroxy-3-methoxy-phenyl)-acrylsaeure-aethylester
- 2-cyano-3-(4-fluorophenyl)-acrylic acid ethyl ester
- 2-Cyano-3-(4-fluorophenyl)propenoic acid ethyl ester
- 2-cyano-3-(4-hydroxy-3-methoxy-phenyl)-ac
- 2-cyano-3-(4-hydroxy-3-methoxyphenyl)acrylic acid ethyl ester
- 4-Fluorobenzylidenecyanoacetic acid ethyl ester
- ethyl 2-cyano-3-(4-fluorophenyl)acrylate
- ethyl 4-fluorobenzalcyanoacetate
- Vanillylidencyanessigsaeure-aethylester
- ethyl (2E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
- NSC509508
- ARONIS019157
- BBL019019
- STK014458
- T7381
- 3-Methoxy-4-hydroxy-alpha-cyanocinnamic acid ethyl ester
- ethyl (e)-3-(4-hydroxy-3-methoxyphenyl)-2-cyano-acrylate
- alpha-Cyano-3-methoxy-4-hydroxybenzeneacrylic acid ethyl ester
- (E)-2-Cyano-3-(4-hydroxy-3-methoxyphenyl)acrylic acid ethyl est
- Ethyl (2E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)acrylate
- (E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester
- MDL： MFCD00136330
- Inchi： 1S/C13H13NO4/c1-3-18-13(16)10(8-14)6-9-4-5-11(15)12(7-9)17-2/h4-7,15H,3H2,1-2H3
- InChI Key： WQWLESVDQFOXPT-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(C=C(C#N)C(=O)OCC)=C1)O

Computed Properties

Exact Mass: 247.08449
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 368
XLogP3: 2.4
Topological Polar Surface Area: 79.6

Experimental Properties

PSA: 79.55

(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C998775-10mg	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester	13373-29-0		10mg	$ 50.00	2022-06-06
TRC	C998775-50mg	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester	13373-29-0		50mg	$ 135.00	2022-06-06
TRC	C998775-100mg	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic Acid Ethyl Ester	13373-29-0		100mg	$ 210.00	2022-06-06
abcr	AB302577-500 mg	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester; 95%	13373-29-0		500 mg	€221.60	2023-07-20
abcr	AB302577-1 g	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester; 95%	13373-29-0		1 g	€311.30	2023-07-20
abcr	AB302577-5 g	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester; 95%	13373-29-0		5 g	€900.30	2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E872053-10mg	Ethyl (2E)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate	13373-29-0	≥98%	10mg	1,159.00	2021-05-17
abcr	AB302577-500mg	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester, 95%; .	13373-29-0	95%	500mg	€221.60	2025-04-21
abcr	AB302577-1g	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester, 95%; .	13373-29-0	95%	1g	€311.30	2025-04-21
abcr	AB302577-5g	(E)-2-Cyano-3-(4-hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester, 95%; .	13373-29-0	95%	5g	€900.30	2025-04-21